Cas no 441044-73-1 (3-Pyridinol, 2-ethynyl-6-methyl- (9CI))

• Product Name: 3-Pyridinol, 2-ethynyl-6-methyl- (9CI)
• CAS No: 441044-73-1
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1020772
• PubChem ID: 45079203
• Update Time: 2025-04-20

3-Pyridinol, 2-ethynyl-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-ethynyl-6-methyl- (9CI)
• 2-ethynyl-6-methylpyridin-3-ol
• 3-PYRIDINOL, 2-ETHYNYL-6-METHYL-
• DTXSID60663670
• 441044-73-1
• DB-283198

• Inchi： 1S/C8H7NO/c1-3-7-8(10)5-4-6(2)9-7/h1,4-5,10H,2H3
• InChI Key： IJEMLEVPGVCWGK-UHFFFAOYSA-N
• SMILES： OC1=C(C#C)N=C(C)C=C1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų